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Pegasus WMS Data Transfer Support Center
This technical support center provides troubleshooting guides and frequently asked questions

to help researchers, scientists, and drug development professionals resolve data transfer

failures within the Pegasus Workflow Management System (WMS).

Frequently Asked Questions (FAQs)
Q1: What is pegasus-transfer and how does it work?

A1: pegasus-transfer is a tool used internally by Pegasus WMS to handle file transfers.[1] It

automatically determines the appropriate protocol (e.g., GridFTP, SCP, S3, Google Storage)

based on the source and destination URLs and executes the transfer.[1] In case of failures, it

automatically retries the transfer with an exponential backoff.[1][2]

Q2: How does Pegasus handle data staging?

A2: Pegasus manages the entire data lifecycle of a workflow, including staging input data to

compute sites, transferring intermediate data between stages, and staging out final output data.

[3] This is configured based on the filesystem setup of the execution environment, which can

be a shared filesystem, a non-shared filesystem, or a Condor I/O setup.[2][3] Pegasus adds

special data movement jobs to the workflow to handle these transfers.[3]

Q3: What are the common causes of data transfer failures in Pegasus?
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A3: Data transfer failures can arise from a variety of issues, including:

Incorrect file paths or URLs: The specified location of input or output data is incorrect.

Permission denied: The user running the workflow does not have the necessary read/write

permissions on the source or destination systems.

Authentication or credential errors: Missing, expired, or improperly configured credentials for

services like GridFTP, S3, or Google Cloud Storage.[4]

Network connectivity issues: Firewalls, network outages, or misconfigured network settings

preventing access to remote resources.

Mismatched transfer protocols: The client and server are not configured to use the same

transfer protocol.

Disk space limitations: Insufficient storage space on the target machine.

Q4: How can I debug a failed data transfer?

A4: The primary tool for debugging failed workflows in Pegasus is pegasus-analyzer.[5][6][7]

This command-line tool helps identify which jobs failed and provides access to their standard

output and error logs. For data transfer jobs, these logs will contain detailed error messages

from the underlying transfer tools.

Q5: Can Pegasus retry failed transfers automatically?

A5: Yes, Pegasus is designed for reliability and automatically retries both jobs and data

transfers in case of failures.[5][6][7] When a transfer fails, pegasus-transfer will attempt the

transfer again, typically with a delay between retries.[1][2]

Troubleshooting Guides
Guide 1: Troubleshooting GridFTP Transfer Failures
GridFTP is a common protocol for data transfer in scientific computing environments. Failures

can often be traced to credential or configuration issues.
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Problem: My workflow fails with a GridFTP error.

Troubleshooting Steps:

Analyze the logs: Use pegasus-analyzer to inspect the output of the failed transfer job. Look

for specific error messages related to authentication or connection refusal.

Check GridFTP server status: Ensure that the GridFTP server at the source and/or

destination is running and accessible from the machine executing the transfer.

Verify user proxy: GridFTP transfers often require a valid X.509 proxy.

Ensure a valid proxy has been created before submitting the workflow.

Check the proxy's validity and lifetime using grid-proxy-info.

An "Unable to load user proxy" error indicates a problem with the proxy certificate.[8]

GFAL vs. GUC: Pegasus has transitioned from using pegasus-gridftp (which relied on

JGlobus) to gfal clients because JGlobus is no longer actively supported and could cause

failures with servers that enforce strict RFC 2818 compliance.[1][4][9] If gfal is not available,

it may fall back to globus-url-copy. Ensure that the necessary clients are installed and in the

system's PATH.

Guide 2: Resolving SCP/SSH-based Transfer Issues
Secure Copy Protocol (SCP) is often used for transfers to and from remote clusters. These

transfers rely on SSH for secure communication.

Problem: Data transfers using SCP are failing.

Troubleshooting Steps:

Passwordless SSH: Pegasus requires passwordless SSH to be configured between the

submission host and the remote execution sites for SCP transfers to work.[5]

Verify that you can manually ssh and scp to the remote site from the submission host

without being prompted for a password.
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Ensure your public SSH key is in the authorized_keys file on the remote site.

Check SSH private key path: The site catalog in Pegasus can specify the path to the SSH

private key.[5] Verify that this path is correct and that the key file has the correct permissions

(typically 600).

Firewall Rules: Confirm that firewall rules on both the local and remote systems allow SSH

connections on the standard port (22) or the custom port being used.

Data Transfer Protocol Comparison
Feature GridFTP SCP/SFTP

Amazon S3 /
Google Storage

Primary Use Case

High-performance,

secure, and reliable

large-scale data

movement in grid

environments.

Secure file transfer for

general-purpose use

cases.

Cloud-based object

storage and data

transfer.

Authentication
X.509 Certificates

(Grid Proxy)
SSH Keys

Access Keys / OAuth

Tokens

Performance
High, supports parallel

streams.

Moderate, limited by

single-stream

performance.

High, scalable cloud

infrastructure.

Common Failure

Points

Expired or invalid

proxy, firewall blocks,

server

misconfiguration.

Incorrect SSH key

setup, password

prompts, firewall

blocks.

Invalid credentials,

incorrect bucket/object

names, permission

issues.

Troubleshooting Workflow Diagram
The following diagram illustrates a general workflow for troubleshooting data transfer failures in

Pegasus.
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Caption: A flowchart for diagnosing and resolving data transfer failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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